Cas no 90924-53-1 (Methyl 5-methoxy-1,3-benzothiazole-2-carboxylate)

• Product Name: Methyl 5-methoxy-1,3-benzothiazole-2-carboxylate
• CAS No: 90924-53-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 798985
• Update Time: 2025-10-28

Methyl 5-methoxy-1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 5-methoxy-, methyl ester
• 2-Benzothiazolecarboxylicacid,5-methoxy-,methylester(7CI)
• Methyl 5-methoxybenzothiazole-2-carboxylate
• Methyl 5-methoxy-1,3-benzothiazole-2-carboxylate

• Inchi： 1S/C10H9NO3S/c1-13-6-3-4-8-7(5-6)11-9(15-8)10(12)14-2/h3-5H,1-2H3
• InChI Key： YXCXKMFJMBRWDM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 223.03
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7

Additional information on Methyl 5-methoxy-1,3-benzothiazole-2-carboxylate

Methyl 5-Methoxy-1,3-Benzothiazole-2-Carboxylate: A Comprehensive Overview

Methyl 5-methoxy-1,3-benzothiazole-2-carboxylate, with the CAS number 90924-53-1, is a compound of significant interest in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a methoxy group and a methyl ester. The benzothiazole moiety is known for its aromatic stability and versatile reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The molecular formula of methyl 5-methoxy-1,3-benzothiazole-2-carboxylate is C₁₁H₁₁NO₄S, and its molecular weight is approximately 247.26 g/mol. The compound exhibits a melting point of around 180°C and is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic applications where precise control over solubility and reactivity is required.

Recent studies have highlighted the potential of methyl 5-methoxy-1,3-benzothiazole-2-carboxylate in the development of advanced optical materials. Researchers have demonstrated that this compound can be used as a precursor for the synthesis of highly fluorescent materials, which are critical in bioimaging and sensing applications. The methoxy group at position 5 plays a crucial role in enhancing the fluorescence quantum yield by optimizing the electronic structure of the molecule.

In addition to its optical properties, methyl 5-methoxy-1,3-benzothiazole-2-carboxylate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions has been exploited to create targeted drug delivery vehicles. For instance, recent research has shown that this compound can be used to encapsulate anti-cancer drugs, enhancing their bioavailability and reducing systemic toxicity.

The synthesis of methyl 5-methoxy-1,3-benzothiazole-2-carboxylate involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by selective oxidation and esterification steps to introduce the methoxy and methyl groups at specific positions on the ring system. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product, making it more accessible for large-scale applications.

One of the most exciting developments involving methyl 5-methoxy-1,3-benzothiazole-2-carboxylate is its application in the field of organic electronics. Scientists have discovered that this compound can act as an efficient electron transport layer in organic photovoltaic devices (OPVs). Its ability to facilitate charge separation at the donor-acceptor interface has led to improved power conversion efficiencies in these devices.

Furthermore, methyl 5-methoxy-1,3-benzothiazole-2-carboxylate has been investigated for its potential as a building block in supramolecular chemistry. By incorporating this compound into self-assembled monolayers (SAMs), researchers have been able to create surfaces with tailored functionalities for applications ranging from catalysis to biosensing.

In conclusion, methyl 5-methoxy-1,3-benzothiazole-2-carboxylate (CAS No. 90924-53) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.